3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-

• IUPAC Name: 1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylic acid
• InChI: InChI=1S/C13H10FNO3/c14-7-1-4-11-9(5-7)12(16)10(13(17)18)6-15(11)8-2-3-8/h1,4-6,8H,2-3H2,(H,17,18)
• InChI Key: DFDZKSVJTUNHNX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=C(C(=O)C3=C2C=CC(=C3)F)C(=O)O
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID00596130
• Molecular Weight: 247.22 g/mol
• CAS RN: 130436-10-1

Description

This compound is also known as fluoroquinolonic acid. It is an intermediate in the synthesis of ciprofloxacin hydrochloride, a fluorinated quinolone antibacterial drug. The compound contains not less than 98.0% and not more than 102.0% of ciprofloxacin (C17H18FN3O3), calculated on the dried basis.

Synthesis Analysis

The synthesis of this compound involves the preparation from ethyl 2,4-dichloro-5-fluorobenzoylacetate. It is formed as an intermediate during the synthesis of ciprofloxacin hydrochloride. The reaction of a compound with chlorine, bromine, or fluorine with a 2-piperazinone results in the formation of this compound.

Molecular Structure Analysis

The molecular formula of this compound is C17H18FN3O3. The structure of this compound is also available as a 2D Mol file.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of a compound with chlorine, bromine, or fluorine with a 2-piperazinone. The course of the reaction can be represented by a diagram.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a melting point of >140°C (dec.), a boiling point of 656.2±55.0 °C (Predicted), a density of 1.62±0.1 g/cm3 (Predicted), and solubility in DMSO (Slightly).

Scientific Research Applications

Antibacterial Properties

• A study by Miyamoto et al. (1995) synthesized a series of compounds including 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinoline carboxylic acids, which showed enhanced antibacterial activity against Gram-positive bacteria, particularly Streptococcus pneumoniae, a major pathogen in respiratory tract infections (Miyamoto et al., 1995).
• Another study focused on the antibacterial activity of novel 6-fluoroquinolone analogues, including variants of 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid, finding them particularly effective against Staphylococcus aureus and Methicillin-resistant Staphylococcus aureus (MRSA) (Ye, 1995).

Synthesis and Structural Studies

• Torniainen et al. (1997) identified the structure of a photodegradation product of ciprofloxacin, a compound closely related to 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid, providing insights into its chemical stability and behavior under light exposure (Torniainen et al., 1997).

Photochemical Behavior

• Mella et al. (2001) studied the photochemistry of ciprofloxacin, another derivative, revealing its low-efficiency photostability and specific chemical transformations under different conditions, which is crucial for understanding the environmental impact and degradation pathways of these compounds (Mella et al., 2001).

Electrochemical Analysis

• Electrochemical studies by Srinivasu et al. (1999) on 1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid and its precursors provided insights into its electrochemical properties, which are relevant for understanding its behavior in various chemical and biological contexts (Srinivasu et al., 1999).

Corrosion Inhibition

• Research by Pang et al. (2008) investigated the use of ciprofloxacin as a corrosion inhibitor for mild steel in hydrochloric acid, suggesting potential industrial applications of these compounds in protecting metals from corrosion (Pang et al., 2008).

Mechanism of Action

The mechanism of action of fluoroquinolones, including this compound, is different from that of penicillins, cephalosporins, aminoglycosides, macrolides, and tetracyclines. Therefore, microorganisms resistant to these classes of drugs may be susceptible to this compound and other quinolones.

Synthesis routes and methods

Procedure details

2.9 g of the compound of Example 9 are dissolved in a mixture of 14 ml of acetic acid and 9.5 ml of water, and 1.4 ml of concentrated sulphuric acid are added. The mixture is heated at 150° to 160° C. for 1.5 hours and poured into 90 ml of water. The precipitate is filtered off with suction, washed with water and methanol and dried. 2.3 g (72% of theory) of 7-]4-(2carboxyethyl)-1-piperazinyl]-1-cyclopropyl-6-fluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid semisulphate semihydrate of decomposition point 258° to 261° C. are isolated.